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Compound of Interest

Compound Name: Tridecylbenzene

Cat. No.: B089775

An In-Depth Technical Guide to Tridecylbenzene: Properties, Synthesis, and Analysis

Introduction

Tridecylbenzene, an alkylbenzene with a C13 alkyl chain attached to a benzene ring, is a
compound of significant industrial importance. As a member of the linear alkylbenzene (LAB)
family, it serves as a key intermediate in the production of linear alkylbenzene sulfonates (LAS),
which are widely used as surfactants in detergents and cleaning products.[1][2] This guide
provides a comprehensive overview of tridecylbenzene, focusing on its core chemical
identifiers, physicochemical properties, synthesis, applications, and analytical methodologies,
tailored for researchers, scientists, and professionals in drug development and chemical
manufacturing.

Chemical Identity and Physicochemical Properties

Tridecylbenzene is a colorless liquid at room temperature.[1][3] Its fundamental identifiers and
key physicochemical properties are summarized in the table below, compiled from various
authoritative sources.
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Property Value Source(s)

CAS Number 123-02-4 [L][41518]171

Molecular Formula Ci9H32 [L1[41[5][7]

Molecular Weight 260.46 g/mol [415117118]

IUPAC Name Tridecylbenzene [1]
1-Phenyltridecane, n-

Synonyms , , [4][6]
Tridecylbenzene, Tridane

Appearance Colorless liquid [1]

Boiling Point 188 - 190 °C (370 - 374 °F) [7]

Melting Point 10 °C (50 °F) [7]

. > 112 °C (> 234 °F) - closed

Flash Point [7]
cup

Density 0.881 g/cm? [1]

Refractive Index

1.4821 @ 20 °C/D

[1]

Water Solubility

Insoluble

[2]1°]

Synthesis of Tridecylbenzene

The industrial production of tridecylbenzene, along with other linear alkylbenzenes, is primarily
achieved through the Friedel-Crafts alkylation of benzene. This process typically involves the
reaction of benzene with a linear olefin or a monochlorinated paraffin with a corresponding
chain length, in the presence of a catalyst.

Manufacturing Process

A common method for synthesizing tridecylbenzene involves the reaction of benzene with
monochloroparaffin mixtures using an aluminum chloride (AICIs) catalyst complex, or with
internal olefin mixtures using a hydrogen fluoride (HF) catalyst.[2]

The general steps for the synthesis via Friedel-Crafts alkylation are as follows:
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o Feed Preparation: Benzene and the alkylating agent (e.g., 1-tridecene or 1-chlorotridecane)
are purified and dried to prevent catalyst deactivation.

o Alkylation Reaction: The reactants are fed into a reactor containing the catalyst (e.g., AICls or
solid acid catalyst). The reaction is carried out under controlled temperature and pressure to
promote the formation of the desired linear alkylbenzene and minimize side reactions.

o Catalyst Separation: The catalyst is separated from the reaction mixture. In the case of AlCls,
this is typically done by washing with water and caustic solutions.

 Purification: The product stream is then subjected to fractional distillation to separate
unreacted benzene, the desired tridecylbenzene, and heavier alkylation products. The
unreacted benzene is recycled back to the reactor.

Below is a diagram illustrating the general workflow for the synthesis of tridecylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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